Cas no 5464-09-5 ( )
structure
Product Name:
CAS No:5464-09-5
MF:C12H19N3O2
MW:237.298162698746
CID:942334
PubChem ID:230752
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- N-< Diaethylaminoaethyl> -p-nitro-anilin; Maybridge4_000415; AP-124/43382930; N,N-diethyl-N'-(4-nitrophenyl)-1,2-diaminoethane; N,N-diethyl-N'-(4-methoxyphenyl)-Urea; AC1MD7AM; N,N-diethyl-N'-(4-methoxyphenyl)urea; 56015-84-0; ZINC00134158; N,N-Diaethyl-N'-(4-nitro-phenyl)-aethylendiamin; N,N-Diaethyl-N'-(4-methoxy-phenyl)-harnstoff; AC1Q2YX9; N,N-diethyl-N'-(4-nitro-phenyl)-ethylenediamine; N,N-diethyl-N'-(4-methoxy-phenyl)-urea;
- N(1),N(1)-diethyl-N(2)-(4-nitrophenyl)-1,2-ethanediamine
- NSC-26016
- 5464-09-5
- AKOS008922524
- N~1~,N~1~-Diethyl-N~2~-(4-nitrophenyl)ethane-1,2-diamine
- SCHEMBL7169274
- NSC26016
- DTXSID50969911
-
-
- Inchi: 1S/C12H19N3O2/c1-3-14(4-2)10-9-13-11-5-7-12(8-6-11)15(16)17/h5-8,13H,3-4,9-10H2,1-2H3
- InChI Key: NTSZVWZCBXPHKQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)NCCN(CC)CC)=O
Computed Properties
- Exact Mass: 237.14787
- Monoisotopic Mass: 237.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 61.1Ų
Experimental Properties
- Density: 1.127
- Boiling Point: 377.9°C at 760 mmHg
- Flash Point: 182.4°C
- Refractive Index: 1.572
- PSA: 58.41
- LogP: 2.94470
Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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